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Compound of Interest

Compound Name: 1-Deacetylnimbolinin B

Cat. No.: B15562736

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comprehensive overview of the biological effects of nimbolide, a potent
bioactive compound isolated from the neem tree (Azadirachta indica), with a focus on its anti-
cancer and anti-inflammatory properties. Due to the limited availability of published data on 1-
Deacetylnimbolinin B, this guide centers on the closely related and extensively studied
compound, nimbolide. We present a comparative analysis of nimbolide's effects with other
known inhibitors of key signaling pathways, supported by experimental data and detailed
protocols to facilitate the replication of these findings.

Comparative Efficacy of Nimbolide and Alternative
Inhibitors

The cytotoxic effects of nimbolide have been evaluated across various cancer cell lines. The
following table summarizes the half-maximal inhibitory concentration (IC50) values of nimbolide
and selected alternative inhibitors targeting key signaling pathways implicated in cancer
progression.
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Compound Cell Line IC50 (uM) Reference
Pathway
Multiple (NF-kB,
_ _ MDA-MB-231
Nimbolide PI3K/Akt, 1.97+0.24 [1]
(Breast)
STAT?3)
MCF-7 (Breast) 5.04 £+ 0.25 [1]
CEM/ADR5000
_ 0.3 £<0.01 [2]
(Leukemia)
HCT116 p53+/+
0.9+0.05 [2]
(Colon)
Parthenolide NF-kB MCF-7 (Breast) 9.54 £0.82 [3]
SiHa (Cervical) 8.42 £ 0.76 [3]
MDA-MB-231
~6-9 [41[5]
(Breast)
, MDA-MB-231 0.05-0.2 (nM
Wortmannin PI3K/Akt [6]
(Breast) range)
_ UM-SCC-17B
Stattic STAT3 2.562 + 0.409 [7]
(Head & Neck)
OSC-19 (Head &
3.481 + 0.953 [7]
Neck)
Cal33 (Head &
2.282 +0.423 [7]
Neck)
MDA-MB-231
55 [8]
(Breast)
CCRF-CEM
_ 3.188 [9]
(Leukemia)
Jurkat
) 4.89 [9]
(Leukemia)
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Key Signaling Pathways Modulated by Nimbolide

Nimbolide exerts its pleiotropic effects by modulating several critical signaling pathways
involved in cell survival, proliferation, and inflammation.

NF-kB Signaling Pathway

The Nuclear Factor-kappa B (NF-kB) pathway is a crucial regulator of inflammation and cell
survival. Nimbolide has been shown to inhibit NF-kB activation by preventing the degradation
of IkBa and subsequently blocking the nuclear translocation of the p65 subunit. This leads to
the downregulation of NF-kB target genes involved in cell proliferation, anti-apoptosis, and

angiogenesis.
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Seed breast cancer cells
(e.g., MCF-7, MDA-MB-231)
in 96-well plates

!

Incubate for 24 hours
(37°C, 5% CO2)

!

Treat cells with varying
concentrations of Nimbolide
(e.g., 0-10 pM)

!

Incubate for 24-48 hours

Add MTT solution

(0.5 mg/mL) to each well

Y

Incubate for 4 hours

Add solubilization solution
(e.g., DMSO) to dissolve
formazan crystals

Measure absorbance at 570 nm
using a microplate reader

Calculate cell viability
and IC50 values
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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